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Compound of Interest

Compound Name: 3'-Hydroxypropiophenone

Cat. No.: B076195

Essential Safety and Handling of 3'-
Hydroxypropiophenone

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of 3'-Hydroxypropiophenone, including
personal protective equipment (PPE), operational protocols, and disposal plans.

Hazard Summary and Personal Protective
Equipment

3'-Hydroxypropiophenone is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is harmful if
swallowed.[2] Adherence to strict safety protocols is crucial to minimize exposure and ensure a

safe laboratory environment.

Table 1: Hazard Classifications for 3'-Hydroxypropiophenone
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Hazard Class GHS Category
Skin Corrosion/Irritation Category 2[1][2]
Serious Eye Damage/Eye Irritation Category 2 / 2A[1][2]
Specific target organ toxicity — Single exposure

(Fsespirators tractg irritation) ' i i Category 3{1](2]
Acute toxicity, oral Category 4[2]

Table 2: Recommended Personal Protective Equipment (PPE)
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Equipment

Specification

Purpose

Eye Protection

Chemical safety goggles or
glasses meeting OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[3]

[4]

To prevent eye contact which

can cause serious irritation.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and
irritation. While specific
breakthrough times for 3'-
Hydroxypropiophenone are not
available, nitrile gloves
generally offer good resistance
to weak acids and many
organic compounds.[5][6][7]
However, they have poor
resistance to some ketones
and aromatic hydrocarbons.[7]
Given that 3'-
Hydroxypropiophenone is an
aromatic ketone, prolonged or
heavy exposure should be
avoided. It is recommended to
change gloves immediately if

contamination is suspected.

Skin and Body Protection

Laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use
with adequate ventilation. If
dusts are generated or
ventilation is inadequate, a
NIOSH-approved respirator
should be used.

To prevent respiratory tract

irritation.[4]
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Operational and Disposal Plans

Handling Procedures:

o Engineering Controls: Always handle 3'-Hydroxypropiophenone in a well-ventilated area,
preferably within a chemical fume hood.[4][8] Ensure that eyewash stations and safety
showers are readily accessible.[3][4]

o Personal Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in
the laboratory.

¢ Dispensing: As 3'-Hydroxypropiophenone is a solid, care should be taken to avoid creating
dust when transferring the substance.[3]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, strong bases, acid anhydrides, and
acid chlorides.[3][8]

Spill Response Protocol:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.

o Don PPE: Put on the appropriate personal protective equipment as outlined in Table 2.

o Containment: For small spills, cover with an inert absorbent material such as sand, earth, or
vermiculite.[3]

o Clean-up: Carefully sweep or scoop up the absorbed material and place it into a suitable,
labeled container for disposal.[3][4] Avoid generating dust.

o Decontamination: Clean the spill area thoroughly with soap and water.[1]

o Waste Disposal: Dispose of the contaminated materials and PPE as hazardous waste in
accordance with local, state, and federal regulations.

Disposal Plan:
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» Waste Collection: Collect waste 3'-Hydroxypropiophenone and any contaminated materials
in a clearly labeled, sealed container.

» Waste Segregation: Do not mix with other waste streams unless compatible. Halogenated
and non-halogenated organic waste should generally be kept separate.[8]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[5] Do not discharge to sewer systems.
[5] Always follow your institution's specific hazardous waste disposal procedures.

Experimental Protocols

Currently, there are no established Permissible Exposure Limits (PELs) from OSHA for 3'-
Hydroxypropiophenone.[9] Therefore, it is crucial to handle this compound with care, always
aiming to minimize any potential exposure through the consistent use of appropriate PPE and
engineering controls.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3'-Hydroxypropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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